Cas no 57079-01-3 (11-Maleimidoundecanoic acid)

11-Maleimidoundecanoic acid is a heterobifunctional crosslinker featuring a maleimide group and a carboxyl group, separated by an 11-carbon spacer. The maleimide moiety selectively reacts with thiol groups under mild conditions, enabling conjugation to cysteine residues in proteins or other sulfhydryl-containing molecules. The terminal carboxylic acid allows further derivatization via carbodiimide-mediated coupling to amines, offering versatility in bioconjugation applications. The extended hydrophobic spacer enhances solubility in organic solvents and reduces steric hindrance during reactions. This compound is particularly useful for creating stable thioether linkages in peptide synthesis, antibody-drug conjugates, and surface functionalization. Its structure facilitates controlled spacing between conjugated molecules, making it valuable for precise biomolecular engineering.
11-Maleimidoundecanoic acid structure
11-Maleimidoundecanoic acid structure
Product Name:11-Maleimidoundecanoic acid
CAS No:57079-01-3
MF:C15H23NO4
MW:281.34742474556
MDL:MFCD00941279
CID:57064
PubChem ID:4618600
Update Time:2025-05-28

11-Maleimidoundecanoic acid Chemical and Physical Properties

Names and Identifiers

    • 11-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)undecanoic acid
    • 11-Maleimidoundecanoic acid
    • 11-maleimidodecanoic acid
    • 11-Maleimidoundecano
    • 11-maleimido-undecanoic acid
    • maleimidoundecanoic acid
    • UNII-LG78EY7HVB
    • MUDA
    • 11-(2,5-dioxopyrrol-1-yl)undecanoic Acid
    • LG78EY7HVB
    • 1H-Pyrrole-1-undecanoic acid, 2,5-dihydro-2,5-dioxo-
    • KMUA
    • PubChem11837
    • UVZTZBRGZXIBLZ-UHFFFAOYSA-N
    • 11-(N-Maleimideyl)undecanoic acid
    • 4652AH
    • AK129
    • A869766
    • AKOS015893060
    • MFCD00941279
    • 57079-01-3
    • MAL-(CH2)10-COOH
    • 11-Maleimidoundecanoic acid, 95% (GC)
    • GS-5929
    • Q27282968
    • 11-(2,5-Dioxo-2,5-dihydro-pyrrol-1-yl)-undecanoic acid
    • 2,5-Dihydro-2,5-dioxo-1H-pyrrole-1-undecanoic Acid
    • Maleimide-(CH2)10-COOH
    • FT-0604077
    • N-(10-Carboxydecyl)maleimide
    • AMY21531
    • CS-0116431
    • 11-Maleimidoundecanoic acid (KMUA)
    • CHEMBL298171
    • BDBM50471015
    • HY-130908
    • AM-10
    • SCHEMBL43882
    • H10004
    • DTXSID50205689
    • 11-Maleimidoundecanoic?acid
    • DA-69446
    • DTXCID30128180
    • MDL： MFCD00941279
    • Inchi： 1S/C15H23NO4/c17-13-10-11-14(18)16(13)12-8-6-4-2-1-3-5-7-9-15(19)20/h10-11H,1-9,12H2,(H,19,20)
    • InChI Key： UVZTZBRGZXIBLZ-UHFFFAOYSA-N
    • SMILES： O=C1C=CC(N1CCCCCCCCCCC(=O)O)=O

Computed Properties

  • Exact Mass: 281.16300
  • Monoisotopic Mass: 281.163
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 74.7

Experimental Properties

  • Density: 1.139
  • Melting Point: 89-90°C
  • Boiling Point: 452.8°C at 760 mmHg
  • Flash Point: 452.8 °C at 760 mmHg
  • Refractive Index: 1.515
  • Solubility: Soluble in methanol, and chloroform.
  • PSA: 74.68000
  • LogP: 2.44480

11-Maleimidoundecanoic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi
  • Storage Condition：Sealed in dry,Room Temperature

11-Maleimidoundecanoic acid Customs Data

  • HS CODE：2925190090
  • Customs Data：

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

11-Maleimidoundecanoic acid Pricemore >>

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11-Maleimidoundecanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:57079-01-3)11-Maleimidoundecanoic acid
Order Number:A869766
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:19
Price ($):383.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:57079-01-3)11-Maleimidoundecanoic acid
A869766
Purity:99%
Quantity:100g
Price ($):383.0
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